Cas no 59663-66-0 (4-(1,3,4-Oxadiazol-2-yl)benzoic acid)

4-(1,3,4-Oxadiazol-2-yl)benzoic acid structure
59663-66-0 structure
Product name:4-(1,3,4-Oxadiazol-2-yl)benzoic acid
CAS No:59663-66-0
MF:C9H6N2O3
MW:190.15554
MDL:MFCD07352166
CID:1036836
PubChem ID:7131055

4-(1,3,4-Oxadiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3,4-Oxadiazol-2-yl)benzoic acid
    • 4-[1,3,4]Oxadiazol-2-yl-benzoic acid
    • AM807337
    • SCHEMBL69432
    • IZTWSORAYAOGDE-UHFFFAOYSA-N
    • HMS1784O13
    • MFCD07352166
    • DTXSID60427895
    • CS-0454054
    • 4-(1,3,4-Oxadiazol-2-yl)benzoicacid
    • 59663-66-0
    • 4-(1,3,4-oxadiazol-2-yl)benzoic acid, AldrichCPR
    • AKOS000118400
    • A849064
    • DA-19117
    • EN300-14731
    • BS-13918
    • Z108578610
    • MDL: MFCD07352166
    • Inchi: InChI=1S/C9H6N2O3/c12-9(13)7-3-1-6(2-4-7)8-11-10-5-14-8/h1-5H,(H,12,13)
    • InChI Key: IZTWSORAYAOGDE-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)C(=O)O)C2=NN=CO2

Computed Properties

  • Exact Mass: 190.03784206g/mol
  • Monoisotopic Mass: 190.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.2Ų

4-(1,3,4-Oxadiazol-2-yl)benzoic acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

4-(1,3,4-Oxadiazol-2-yl)benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR951426-5g
4-(1,3,4-Oxadiazol-2-yl)benzoic acid
59663-66-0 95%
5g
£225.00 2025-02-21
abcr
AB315385-1 g
4-(1,3,4-Oxadiazol-2-yl)benzoic acid; 95%
59663-66-0
1 g
€135.50 2023-07-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O300373-5g
4-(1,3,4-Oxadiazol-2-yl)benzoic acid
59663-66-0 95%
5g
¥587.90 2023-09-01
abcr
AB315385-10 g
4-(1,3,4-Oxadiazol-2-yl)benzoic acid; 95%
59663-66-0
10 g
€518.00 2023-07-19
Enamine
EN300-14731-0.1g
4-(1,3,4-oxadiazol-2-yl)benzoic acid
59663-66-0 95.0%
0.1g
$19.0 2025-03-21
Enamine
EN300-14731-0.5g
4-(1,3,4-oxadiazol-2-yl)benzoic acid
59663-66-0 95.0%
0.5g
$43.0 2025-03-21
Enamine
EN300-14731-5000mg
4-(1,3,4-oxadiazol-2-yl)benzoic acid
59663-66-0 95.0%
5000mg
$180.0 2023-09-29
Enamine
EN300-14731-100mg
4-(1,3,4-oxadiazol-2-yl)benzoic acid
59663-66-0 95.0%
100mg
$19.0 2023-09-29
Enamine
EN300-14731-250mg
4-(1,3,4-oxadiazol-2-yl)benzoic acid
59663-66-0 95.0%
250mg
$27.0 2023-09-29
abcr
AB315385-10g
4-(1,3,4-Oxadiazol-2-yl)benzoic acid, 95%; .
59663-66-0 95%
10g
€518.00 2025-03-19

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Amadis Chemical Company Limited
(CAS:59663-66-0)4-(1,3,4-Oxadiazol-2-yl)benzoic acid
A849064
Purity:99%
Quantity:25g
Price ($):637.0